Cas no 94313-57-2 (N,N'-bis(2-hydroxyethyl)-N,N'-dimethyl-N-octadecyl-N'-[2-(stearoyloxy)ethyl]-N,N'-propane-1,3-diyldiammonium S,S'-dimethyl disulphate)

• Product name: N,N'-bis(2-hydroxyethyl)-N,N'-dimethyl-N-octadecyl-N'-[2-(stearoyloxy)ethyl]-N,N'-propane-1,3-diyldiammonium S,S'-dimethyl disulphate
• CAS No: 94313-57-2
• MF: C₄₇H₉₈N₂O₄+₂^.₂[CH₃O₄S-]
• MW: 977.486260000001
• CID: 1987141
• PubChem ID: 71301376

N,N'-bis(2-hydroxyethyl)-N,N'-dimethyl-N-octadecyl-N'-[2-(stearoyloxy)ethyl]-N,N'-propane-1,3-diyldiammonium S,S'-dimethyl disulphate Chemical and Physical Properties

Names and Identifiers

• N,N'-bis(2-hydroxyethyl)-N,N'-dimethyl-N-octadecyl-N'-[2-(stearoyloxy)ethyl]-N,N'-propane-1,3-diyldiammonium S,S'-dimethyl disulphate
• N,N'-Bis(2-hydroxyethyl)-N,N'-dimethyl-N-octadecyl-N'-(2-(stearoyloxy)ethyl)-N,N'-propane-1,3-diyldiammonium S,S'-dimethyl disulphate
• 2-hydroxyethyl-[3-[2-hydroxyethyl-methyl-(2-octadecanoyloxyethyl)azaniumyl]propyl]-methyl-octadecylazanium,methyl sulfate
• 94313-57-2
• N~1~,N~3~-Bis(2-hydroxyethyl)-N~1~,N~3~-dimethyl-N~1~-[2-(octadecanoyloxy)ethyl]-N~3~-octadecylpropane-1,3-bis(aminium) bis(methyl sulfate)
• EINECS 304-955-7
• NRWADUZHDRTIGP-UHFFFAOYSA-L
• DTXSID80915688

• Inchi： InChI=1S/C47H98N2O4.2CH4O4S/c1-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-38-48(3,41-44-50)39-36-40-49(4,42-45-51)43-46-53-47(52)37-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-2;2*1-5-6(2,3)4/h50-51H,5-46H2,1-4H3;2*1H3,(H,2,3,4)/q+2;;/p-2
• InChI Key： NRWADUZHDRTIGP-UHFFFAOYSA-L
• SMILES： CCCCCCCCCCCCCCCCCC[N+](C)(CCC[N+](C)(CCO)CCOC(=O)CCCCCCCCCCCCCCCCC)CCO.COS(=O)(=O)[O-].COS(=O)(=O)[O-]

Computed Properties

• Exact Mass: 976.70306910Da
• Monoisotopic Mass: 976.70306910Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 65
• Rotatable Bond Count: 45
• Complexity: 843
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 216Ų